Cas no 2680831-32-5 (benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate)

• Product Name: benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate
• CAS No: 2680831-32-5
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5625815
• PubChem ID: 165922139
• Update Time: 2025-05-26

benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680831-32-5
• EN300-28294633
• benzyl N-[3-(3-hydroxy-1H-indazol-1-yl)propyl]carbamate
• benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate

• Inchi： 1S/C18H19N3O3/c22-17-15-9-4-5-10-16(15)21(20-17)12-6-11-19-18(23)24-13-14-7-2-1-3-8-14/h1-5,7-10H,6,11-13H2,(H,19,23)(H,20,22)
• InChI Key： IICNMJXWSVXGFW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(CCCNC(=O)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7Ų

Additional information on benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate

Benzyl N-3-(3-Hydroxy-1H-Indazol-1-yl)Propylcarbamate: Chemical Overview and Applications

Benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate, also known by its CAS number 2680831-32-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxyindazole moiety, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate is notable for its indazole ring system, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The hydroxyl group attached to the indazole ring adds hydrophilic properties, enhancing its potential for interactions with biological systems. Recent studies have highlighted the importance of such structural features in modulating the compound's bioavailability and pharmacokinetic properties.

One of the key areas of research involving this compound is its role in drug development. The indazole moiety has been shown to exhibit significant biological activity, particularly in anti-inflammatory and anticancer applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound, including benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate, can inhibit the activity of certain kinases involved in cancer cell proliferation. This finding underscores the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new types of semiconductors or light-emitting diodes (LEDs). Researchers have reported that the compound's ability to form stable charge transfer complexes could be harnessed to improve the efficiency of organic electronic devices.

The synthesis of benzyl N-3-(3-hydroxy-1H-indazol-1-yl)propylcarbamate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

From an environmental perspective, studies on the ecological impact of benzyl N-3-(3-hydroxy-1H-indazol-1-yli propylcarbamate have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. This suggests that it may be suitable for use in applications where environmental safety is a concern.

In conclusion, benzyl N-[3-(3-hydroxyindazol)]propionitrile carbamate, or CAS 2680831–32–5, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial development.